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Compound of Interest

Compound Name:
1-(Bromomethyl)-4,5-dimethoxy-2-

nitrobenzene

Cat. No.: B1229050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

applications of 1-(Bromomethyl)-4,5-dimethoxy-2-nitrobenzene, a key reagent in medicinal

chemistry and materials science.

Core Chemical and Physical Properties
1-(Bromomethyl)-4,5-dimethoxy-2-nitrobenzene, also known as 4,5-Dimethoxy-2-nitrobenzyl

bromide or 6-Nitroveratryl bromide, is a crystalline solid notable for its utility as a photolabile

protecting group.[1] Its fundamental properties are summarized below.

Table 1: Chemical Identifiers and Descriptors
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Identifier Value

IUPAC Name
1-(bromomethyl)-4,5-dimethoxy-2-

nitrobenzene[2]

CAS Number 53413-67-5[3][4]

Molecular Formula C₉H₁₀BrNO₄[1][2]

SMILES
COC1=C(C=C(C(=C1)CBr)--INVALID-LINK--

[O-])OC[2]

InChI Key UEKFEYNZISYRRH-UHFFFAOYSA-N[2][3]

Table 2: Physicochemical Properties

Property Value

Molecular Weight 276.08 g/mol [2][3][4]

Melting Point 131-133 °C (lit.)[3][4]

Boiling Point 372.3±37.0 °C (Predicted)[1]

Density 1.544 (Predicted)[1]

Appearance Yellow to brown crystalline powder or needles[1]

Topological Polar Surface Area 64.3 Å²[2]

XLogP3-AA 2.3[2]

Synthesis and Reactivity
The synthesis of 1-(bromomethyl)-4,5-dimethoxy-2-nitrobenzene has been reported starting

from reagents like 6-nitroveratraldehyde or 4,5-dimethoxy-2-nitrobenzyl alcohol.[1][5] The 4,5-

dimethoxy-2-nitrobenzyl (DMNB) moiety is central to its function, acting as a photolabile

protecting group in caging technology for the development of pro-drugs.[1][3][5]

Experimental Synthesis Protocol
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A common synthesis method involves the bromination of 4,5-dimethoxy-2-

nitrobenzenemethanol.[1]

Step 1: Reaction Setup A solution of 4,5-dimethoxy-2-nitrobenzenemethanol (10.7 g, 50.0

mmol) in tetrahydrofuran (THF, 200 mL) is prepared under a nitrogen atmosphere.[1] A THF

solution (100 mL) containing phosphorus tribromide (27.1 g, 100.0 mmol) is added slowly

and dropwise to the stirring alcohol solution.[1]

Step 2: Reaction and Workup The reaction mixture is stirred overnight. The THF is then

removed by distillation under reduced pressure.[1] The resulting residue is partitioned with a

saturated aqueous solution of sodium bicarbonate (NaHCO₃) to separate the organic layer.

[1]

Step 3: Purification The organic layer is washed with saturated aqueous NaHCO₃ and dried

with anhydrous magnesium sulfate (MgSO₄).[1] After filtration, the solvent is evaporated to

yield a dark yellow oil. This crude product is purified by silica gel column chromatography

(eluting with a hexane/ethyl acetate gradient from 4:1 to 3:1).[1]

Step 4: Final Product Concentration of the fractions containing the product yields 1-
(bromomethyl)-4,5-dimethoxy-2-nitrobenzene as a bright yellow solid (11.8 g, 86% yield).

[1]

Below is a workflow diagram illustrating this synthesis process.
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Synthesis Workflow of 1-(Bromomethyl)-4,5-dimethoxy-2-nitrobenzene
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Synthesis Workflow Diagram
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Applications in Research and Drug Development
The primary application of this compound stems from its 4,5-dimethoxy-2-nitrobenzyl (DMNB)

group, which is a well-established photolabile protecting group, often referred to as a "caging"

group.[3][5] This technology allows for the synthesis of biologically inactive "caged" molecules

that can be activated at a specific time and location by exposure to light, providing precise

spatiotemporal control over the release of an active compound.

Key Applications Include:

Caged Compounds: It is a suitable reagent for synthesizing caged molecules, such as N-

(4,5-dimethoxy-2-nitrobenzyl)vanillylamine, a caged vanilloid.[1]

Pro-drug Development: The DMNB group is used in caging technology to develop pro-drugs

that can be activated by light.[3][5]

Synthesis of Intermediates: It serves as a reagent in the synthesis of various complex

molecules, including:

4-(4′,5′-dimethoxy-2-nitrobenzyloxy)benzaldehyde, a DMNB-caged aldehyde.[6]

Caged derivatives of pyridostatin.[6]

Photosensitive polyimides (PI-DMNB).[6]

Caged β-ecdysone.[6]

Intermediates for phosphoramidite synthesis.[6]

Safety and Handling
1-(Bromomethyl)-4,5-dimethoxy-2-nitrobenzene is a hazardous substance and requires

careful handling.

Table 3: GHS Hazard Information
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Hazard Statement Code Description

Pictogram GHS05 Corrosion[3]

Signal Word Danger [3]

Hazard Codes H314
Causes severe skin burns and

eye damage[2][3]

Precautionary Codes

P260, P280,

P303+P361+P353,

P304+P340+P310,

P305+P351+P338, P363

[3]

Hazard Class 8 Corrosive substances[1]

Packing Group III [1]

Handling Recommendations:

Handle in a well-ventilated area.[7]

Wear suitable personal protective equipment (PPE), including gloves, eye shields, and face

shields.[3][7]

Avoid contact with skin and eyes.[7] This compound is a lachrymator.[1]

Store in a tightly closed container in a dry, cool, and well-ventilated place under an inert gas

(like Argon or Nitrogen) at 2-8°C.[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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